Cas no 2229660-52-8 (2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanamine
• CAS No: 2229660-52-8
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5922455
• PubChem ID: 165980524
• Update Time: 2025-10-29

2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanamine
• EN300-1800274
• [2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropyl]methanamine
• 2229660-52-8

• Inchi： 1S/C11H21N/c1-4-5-6-7-11(9-12)8-10(11,2)3/h6-7H,4-5,8-9,12H2,1-3H3/b7-6+
• InChI Key： TXVNDUSSXBRCQA-VOTSOKGWSA-N
• SMILES： NCC1(/C=C/CCC)CC1(C)C

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanamine

Chemical Compound: 2,2-Dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanamine (CAS No. 2229660-52-8)

The compound 2,2-Dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanamine (CAS No. 2229660-52-8) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropylamines, which are known for their stability and reactivity in different chemical environments. The structure of this compound is characterized by a cyclopropane ring substituted with two methyl groups and a pentenyl group, along with an amine functional group. This combination of substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound in research and development.

Recent studies have highlighted the importance of cyclopropylamines in medicinal chemistry due to their ability to act as bioisosteres or templates for drug design. The pentenyl group in this compound adds a level of unsaturation, which can influence the molecule's reactivity and biological activity. Researchers have explored the synthesis of similar compounds using various methods, including ring-opening reactions and transition-metal-catalyzed couplings. These methods have been optimized to improve yields and selectivity, making the synthesis of cyclopropylmethanamines more efficient.

The aminal functional group in this compound plays a crucial role in its chemical reactivity. It can participate in various nucleophilic substitutions and additions, making it a versatile building block in organic synthesis. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched derivatives of this compound, which are valuable for studying stereochemical effects in biological systems.

In terms of physical properties, cyclopropylmethanamines are generally stable under normal conditions but can exhibit reactivity under specific conditions such as high temperatures or strong acids/bases. The presence of the pentenyl group introduces some degree of unsaturation, which can influence the melting point and solubility of the compound. Experimental data indicate that this compound has moderate solubility in organic solvents like dichloromethane and ethyl acetate, making it suitable for use in solution-phase reactions.

Applications of cyclopropylmethanamines span across multiple fields, including agrochemicals, pharmaceuticals, and materials science. In agrochemistry, these compounds have been explored as potential leads for herbicides or fungicides due to their ability to inhibit key enzymes involved in plant metabolism. In pharmaceuticals, they are being investigated as templates for designing bioactive molecules targeting various disease states such as cancer or neurodegenerative disorders.

Recent research has focused on the biological evaluation of cyclopropylmethanamines, particularly their ability to modulate cellular signaling pathways. For instance, studies have shown that certain derivatives can inhibit kinase activity or act as ligands for G-protein coupled receptors (GPCRs). These findings underscore the potential of this class of compounds as lead molecules for drug discovery.

In conclusion, cyclopropylmethanamines, represented by CAS No. 2229660-52-8 (2,2-Dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanamine), are intriguing molecules with diverse applications across multiple disciplines. Their unique structure and reactivity make them valuable tools for researchers aiming to develop novel chemical entities with tailored properties.